Cas no 477593-06-9 (5-bromo-N-butan-2-yl-2-chloropyrimidin-4-amine)

• Product Name: 5-bromo-N-butan-2-yl-2-chloropyrimidin-4-amine
• CAS No: 477593-06-9
• MF: C₈H₁₁BrClN₃
• MW: 264.5500395298
• CID: 2646389
• PubChem ID: 58890924
• Update Time: 2025-04-21

5-bromo-N-butan-2-yl-2-chloropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• DB-110021
• AKOS017626566
• SCHEMBL3450503
• SGVZAGJGOCLIJA-UHFFFAOYSA-N
• 5-bromo-N-(butan-2-yl)-2-chloropyrimidin-4-amine
• SCHEMBL23154132
• 5-bromo-N-butan-2-yl-2-chloropyrimidin-4-amine
• 477593-06-9

• Inchi： 1S/C8H11BrClN3/c1-3-5(2)12-7-6(9)4-11-8(10)13-7/h4-5H,3H2,1-2H3,(H,11,12,13)
• InChI Key： SGVZAGJGOCLIJA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC(C)CC)Cl

Computed Properties

• Exact Mass: 262.98249Da
• Monoisotopic Mass: 262.98249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives